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Compound of Interest

Compound Name: 5-[Boc(methyl)aminojpentanal

Cat. No.: B3177425

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis pathways for 5-
[Boc(methyl)amino]pentanal, a valuable intermediate in organic synthesis, particularly in the
construction of complex molecules for pharmaceutical and life sciences research. This
document provides a comprehensive overview of a primary synthetic route, including detailed
experimental protocols and a comparative analysis of key reaction steps.

Retrosynthetic Analysis and Proposed Pathway

The synthesis of 5-[Boc(methyl)amino]pentanal can be logically approached through a
retrosynthetic analysis, identifying key precursors and transformations. The target aldehyde is
envisioned to be formed via the oxidation of the corresponding primary alcohol, 5-
[Boc(methyl)amino]pentan-1-ol. This intermediate can be synthesized through the N-
methylation of a Boc-protected amino alcohol, which itself is derived from the protection of 5-
amino-1-pentanol.

This retrosynthetic strategy leads to a three-step forward synthesis:

» Protection: Introduction of the tert-butyloxycarbonyl (Boc) protecting group onto the primary
amine of 5-amino-1-pentanol.

» N-Methylation: Methylation of the nitrogen atom of the Boc-protected amine.
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o Oxidation: Oxidation of the primary alcohol to the desired aldehyde.

Diagram of the Proposed Synthesis Pathway

Step 1: Boc Protection
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Step 2: N-Methylation
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Step 3: Oxidation
Base
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© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Swern Oxidation
(COCl)2, DMSO, EtsN

Dess-Martin Oxidation 5-[Boc(methyl)amino]pentanal
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amino-pentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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